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Compound of Interest

Compound Name: FC9402

Cat. No.: B10854647

L Get Quote

For researchers, scientists, and drug development professionals working with the potent and

selective sulfide quinone oxidoreductase (SQOR) inhibitor, FC9402, a comprehensive

understanding of safety and handling procedures is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans to ensure

the safe and effective use of this compound in a laboratory setting.

Summary of Quantitative Data

For ease of reference, the following table summarizes key quantitative data for FC9402.

Parameter Value Source

CAS Number 2452401-65-7 MedchemExpress
Molecular Formula C19H16N40 MedchemExpress
Molecular Weight 316.36 g/mol MedchemExpress
Purity 99.61% MedchemExpress
Solubility in DMSO =100 mg/mL (= 316.10 mM) MedchemExpress

-20°C for 3 years; 4°C for 2

years

Storage of Solid Form

MedchemExpress Product
Data Sheet

-80°C for 6 months; -20°C for 1

Storage of Solvent Solutions
month

MedchemExpress[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for FC9402 was not publicly available, general safety
precautions for handling potent, research-grade inhibitors should be strictly followed. The GHS
classification for similar compounds often includes warnings for skin irritation, serious eye
irritation, and potential respiratory irritation. Therefore, a comprehensive approach to personal
protection is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles with side-shields are required at all times.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Gloves
should be inspected before use and changed frequently, especially after direct contact with
the compound.

» Body Protection: A lab coat must be worn. For procedures with a higher risk of splashes,
impervious clothing should be considered.

e Respiratory Protection: If handling the powder outside of a certified chemical fume hood or
glove box, a suitable respirator is necessary to prevent inhalation of dust particles.

Experimental Protocols: Step-by-Step Handling
Procedures

The following protocols are designed to minimize exposure and ensure the integrity of the
compound.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

 Verification: Confirm that the product name, catalog number (HY-141552), and CAS number
on the label match the order.

e Storage:
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o Solid Form: Store the container in a tightly sealed, upright position in a designated, well-
ventilated, and cool area at -20°C for long-term storage or 4°C for shorter periods.

o In-Solution: For stock solutions, store in aliquots at -80°C for up to 6 months or -20°C for
up to 1 month to avoid repeated freeze-thaw cycles.[1]

Preparation of Stock Solutions

o Work Area Preparation: All handling of the solid compound should be performed in a certified
chemical fume hood or a glove box to minimize inhalation exposure.

o Personal Protective Equipment: Don all required PPE as outlined above.

» Weighing: Carefully weigh the desired amount of FC9402 powder using a calibrated
analytical balance.

» Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the solid to achieve
the desired concentration. The product data sheet indicates that sonication may be
necessary to fully dissolve the compound.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to prevent
contamination and degradation from multiple freeze-thaw cycles. Store the aliquots at the
recommended temperature (-80°C or -20°C).

Use in Experiments

¢ Dilution: When preparing working solutions, perform dilutions within the chemical fume hood.

o Handling: Use appropriate laboratory equipment (e.g., calibrated pipettes) to handle
solutions. Avoid direct contact with skin and eyes.

 Incubation: If experiments require incubation, ensure that the containers are properly sealed
to prevent aerosol formation.

Disposal Plan

Proper disposal of FC9402 and any contaminated materials is crucial to prevent environmental
contamination and ensure laboratory safety.
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o Waste Segregation:

o Solid Waste: Unused FC9402 powder and any materials grossly contaminated with the
solid (e.g., weigh boats, contaminated gloves) should be collected in a designated, sealed
hazardous waste container.

o Liquid Waste: Unused stock solutions and experimental media containing FC9402 should
be collected in a designated, sealed hazardous liquid waste container. Do not pour down
the drain.

o Sharps: Any contaminated sharps (e.g., pipette tips, needles) must be disposed of in a
designated sharps container.

o Decontamination: All surfaces and equipment that have come into contact with FC9402
should be decontaminated. A common procedure is to wipe down surfaces with a suitable
solvent (e.g., 70% ethanol), followed by a cleaning agent.

o Waste Disposal: All hazardous waste must be disposed of in accordance with local, state,
and federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidelines on chemical waste disposal.

Signaling Pathways and Experimental Workflows

To provide a clear visual representation of the handling and safety workflow, the following
diagram has been created using the Graphviz (DOT language).
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Caption: Workflow for the safe handling of FC9402 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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